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Compound of Interest

Compound Name: Chroman-8-boronic acid

CAS No.: 685514-79-8

Cat. No.: B1424261

Get Quote

Chroman-8-boronic acid (CAS Number: 685514-79-8) has emerged as a significant building

block in the fields of medicinal chemistry and organic synthesis. Its structure uniquely combines

the privileged chroman scaffold, a core component of many biologically active compounds, with

the versatile boronic acid functional group.[1] This duality makes it an invaluable intermediate

for the construction of complex molecules, particularly through transition metal-catalyzed cross-

coupling reactions. Boronic acids are renowned for their stability, low toxicity, and diverse

reactivity, serving as essential precursors in the synthesis of novel therapeutic agents and

materials.[2][3][4] This guide offers a comprehensive technical overview of Chroman-8-
boronic acid, from its fundamental properties and handling to its core applications and

detailed experimental protocols, designed to empower researchers in their synthetic

endeavors.

Physicochemical Properties and Structural Data
A clear understanding of a reagent's physical and chemical properties is the foundation of its

effective application in the laboratory.
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Property Value Source(s)

CAS Number 685514-79-8 [5][6][7][8]

Molecular Formula C₉H₁₁BO₃ [5][6][7]

Molecular Weight 177.99 g/mol [7]

IUPAC Name
(3,4-dihydro-2H-chromen-8-

yl)boronic acid
[5]

Appearance Solid [5][9]

Boiling Point
384.0 ± 52.0 °C at 760 mmHg

(Predicted)
[5]

Typical Purity ≥95% [5][6]

Storage Temperature Room Temperature [5]

Chemical Structure:

Figure 1. Structure of Chroman-8-boronic acid.

Safety, Handling, and Storage
Proper handling and storage are critical for ensuring laboratory safety and maintaining the

integrity of the reagent. Chroman-8-boronic acid is classified with GHS07 hazards.[5]

Hazard Identification:[5]

Signal Word: Warning
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Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Recommended Handling and Storage Protocols:

Engineering Controls: Use only in a well-ventilated area, such as a chemical fume hood, to

minimize inhalation of dust.[10][11] Ensure that eyewash stations and safety showers are

readily accessible.[10][12]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

chemical safety goggles or a face shield.[9][10][11] If dust formation is significant, use a

NIOSH/MSHA-approved respirator.[12]

Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[9][11] Do not breathe

dust. Wash hands thoroughly after handling.[9][10][11] Keep away from heat, sparks, and

open flames.[10][11]

Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated

place.[9] The compound should be stored away from incompatible materials such as strong

oxidizing agents.[9][10]

Core Reactivity: The Suzuki-Miyaura Cross-
Coupling Reaction
The synthetic utility of Chroman-8-boronic acid is primarily derived from its participation in the

Suzuki-Miyaura cross-coupling reaction. This Nobel Prize-winning methodology is one of the

most powerful and widely used methods for forming carbon-carbon bonds.[4][13][14]

Mechanistic Principle: The reaction couples an organoboron compound (Chroman-8-boronic
acid) with an organohalide or triflate in the presence of a palladium catalyst and a base.[13][14]
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The base is crucial as it activates the boronic acid, forming a more nucleophilic "ate" complex,

which facilitates the key transmetalation step in the catalytic cycle.[13] The chroman moiety

remains intact, allowing for the direct installation of this valuable heterocyclic system onto

various aromatic or vinylic partners.

Starting Materials

Reaction Conditions

Chroman-8-boronic acid

Reaction Mixture
(Inert Atmosphere)

Aryl/Vinyl Halide
(R-X)

Pd Catalyst
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Solvent
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Coupled Product
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 Heat 
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A conceptual workflow for the Suzuki-Miyaura coupling reaction.

Experimental Protocols: Synthesis and Purification
The following sections provide standardized, field-proven methodologies. The causality behind

each step is explained to ensure both reproducibility and a deeper understanding of the
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process.

Protocol: General Procedure for Suzuki-Miyaura Cross-
Coupling
This protocol describes a representative coupling of Chroman-8-boronic acid with an aryl

bromide. Conditions may require optimization based on the specific substrate.

Objective: To synthesize an 8-aryl-chroman derivative via a palladium-catalyzed cross-coupling

reaction.

Methodology:

Vessel Preparation (The "Why"): To prevent deactivation of the palladium catalyst, which is

sensitive to oxygen, the reaction must be conducted under an inert atmosphere.

Step: Place a magnetic stir bar into a round-bottom flask equipped with a reflux

condenser. Dry the glassware thoroughly in an oven and allow it to cool under a stream of

nitrogen or argon.

Reagent Addition (The "Why"): The reagents are added in a specific order to ensure proper

mixing and initiation. The base is essential for activating the boronic acid for transmetalation.

[13]

Step: To the flask, add Chroman-8-boronic acid (1.0 eq.), the desired aryl bromide (1.1

eq.), and the base, such as potassium carbonate (K₂CO₃, 2.0-3.0 eq.).

Step: Add the palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0)

[Pd(PPh₃)₄] (2-5 mol%).

Solvent and Degassing (The "Why"): Solvents must be degassed to remove dissolved

oxygen. A biphasic system (e.g., toluene and water) is often effective, with the inorganic base

residing in the aqueous phase and the organic reactants and catalyst in the organic phase.

[15]

Step: Add the solvent system, such as a 4:1 mixture of toluene and water.
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Step: Bubble nitrogen or argon through the stirred mixture for 15-20 minutes to ensure the

removal of any residual oxygen.

Reaction Execution (The "Why"): Heating accelerates the reaction rate. The progress is

monitored to determine the point of completion and avoid side reactions or decomposition.

Step: Heat the reaction mixture to reflux (typically 85-110 °C, depending on the solvent)

with vigorous stirring.

Step: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Work-up and Extraction (The "Why"): The work-up procedure quenches the reaction and

separates the desired organic product from the inorganic salts, base, and catalyst residues.

Step: Once the reaction is complete, cool the mixture to room temperature.

Step: Dilute the mixture with an organic solvent like ethyl acetate and water.

Step: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with

water and brine.

Step: Dry the separated organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Purification (The "Why"): The crude product must be purified to remove unreacted starting

materials, byproducts, and catalyst residues.

Step: Purify the crude residue via flash column chromatography on silica gel, using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure

coupled product.

Protocol: Strategies for Boronic Acid Purification
Boronic acids can be challenging to purify due to their polarity and tendency to form anhydrides

(boroxines).[16][17] Standard silica gel chromatography can sometimes lead to decomposition.

[16] Below are validated alternative strategies.
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A decision workflow for selecting a boronic acid purification method.
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Method 1: Purification via Salt Formation[18][19] This method leverages the acidic nature of the

boronic acid to separate it from neutral impurities.

Dissolve the crude Chroman-8-boronic acid in an appropriate solvent.

Treat the solution with an aqueous base (e.g., NaOH, K₂CO₃) to form the water-soluble

boronate salt.[19]

Wash the aqueous solution with a nonpolar organic solvent (e.g., diethyl ether) to extract any

non-acidic, organic-soluble impurities.[19]

Separate the layers and carefully acidify the aqueous layer with an acid (e.g., HCl) until the

pure boronic acid precipitates.

Isolate the solid product by filtration, wash with cold water, and dry under vacuum.

Method 2: Purification via Adduct Formation[16][20] Boronic acids can form stable, crystalline

adducts with diols or amino alcohols like diethanolamine.

Dissolve the crude boronic acid in a solvent like ether.

Add diethanolamine to form the diethanolamine adduct, which is often a crystalline solid that

will precipitate.

Isolate the crystalline adduct by filtration.

The free boronic acid can be recovered by treating the adduct with an acid and extracting it

into an organic solvent.[20]

Analytical Characterization
Confirming the identity and purity of Chroman-8-boronic acid and its reaction products is

essential.

High-Performance Liquid Chromatography (HPLC) / Mass Spectrometry (MS): This is a

primary technique for assessing purity and monitoring reaction progress.[21] A reversed-

phase C18 column is commonly used.[22][23] MS provides confirmation of the molecular

weight.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

chemical structure of the final product. Boron NMR (¹¹B NMR) can also be used to

characterize the boronic acid itself.

Post-Column Derivatization: For selective detection in complex mixtures, HPLC can be

coupled with post-column derivatization using reagents like alizarin, which forms fluorescent

complexes with boronic acids.[24]

Conclusion
Chroman-8-boronic acid stands as a potent and versatile tool for synthetic chemists. Its utility

is centered on its efficacy in Suzuki-Miyaura cross-coupling reactions, providing a direct route

to novel molecules incorporating the biologically relevant chroman core. A thorough

understanding of its properties, safe handling procedures, and the nuances of its reactivity and

purification is paramount for leveraging its full potential. By employing the robust protocols

outlined in this guide, researchers can confidently integrate this valuable building block into

their synthetic workflows, accelerating the discovery and development of new chemical entities

in pharmaceuticals and beyond.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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